1-naphthalen-1-yl-3-[4-(1H-pyrazol-1-ylmethyl)phenyl]thiourea

• Molecular Formula: C21H18N4S
• Molecular Weight: 358.5 g/mol
• IUPAC Name: 1-naphthalen-1-yl-3-[4-(pyrazol-1-ylmethyl)phenyl]thiourea
• InChI: InChI=1S/C21H18N4S/c26-21(24-20-8-3-6-17-5-1-2-7-19(17)20)23-18-11-9-16(10-12-18)15-25-14-4-13-22-25/h1-14H,15H2,(H2,23,24,26)
• InChI Key: SJPUUGWPQIVKAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=S)NC3=CC=C(C=C3)CN4C=CC=N4

Description

N-(1-NAPHTHYL)-N’-[4-(1H-PYRAZOL-1-YLMETHYL)PHENYL]THIOUREA is a thiourea derivative known for its potential applications in various fields such as medicinal chemistry and material science. Thiourea derivatives are often studied for their biological activities, including antimicrobial, antiviral, and anticancer properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-NAPHTHYL)-N’-[4-(1H-PYRAZOL-1-YLMETHYL)PHENYL]THIOUREA typically involves the reaction of 1-naphthylamine with 4-(1H-pyrazol-1-ylmethyl)phenyl isothiocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol under reflux conditions. The product is then purified by recrystallization or chromatography.

Industrial Production Methods

Industrial production methods for thiourea derivatives often involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This may include the use of automated reactors and continuous flow systems.

Chemical Reactions Analysis

Types of Reactions

N-(1-NAPHTHYL)-N’-[4-(1H-PYRAZOL-1-YLMETHYL)PHENYL]THIOUREA can undergo various chemical reactions, including:

Oxidation: It can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert it to corresponding amines.

Substitution: It can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or alcohols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines.

Scientific Research Applications

N-(1-NAPHTHYL)-N’-[4-(1H-PYRAZOL-1-YLMETHYL)PHENYL]THIOUREA has been studied for various scientific research applications, including:

Chemistry: Used as a ligand in coordination chemistry and catalysis.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its therapeutic potential in treating diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1-NAPHTHYL)-N’-[4-(1H-PYRAZOL-1-YLMETHYL)PHENYL]THIOUREA involves its interaction with specific molecular targets. In biological systems, it may inhibit enzymes or disrupt cellular processes, leading to its antimicrobial or anticancer effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N-Phenylthiourea: Known for its use in biochemical research.

N,N’-Diphenylthiourea: Studied for its antimicrobial properties.

N,N’-Diethylthiourea: Used in the rubber industry as a vulcanization accelerator.

Uniqueness

N-(1-NAPHTHYL)-N’-[4-(1H-PYRAZOL-1-YLMETHYL)PHENYL]THIOUREA is unique due to its specific structural features, which may confer distinct biological activities and chemical reactivity compared to other thiourea derivatives.